N-[3,5-bis(trifluoromethyl)phenyl]-2-(4-chlorophenoxy)acetamide

• IUPAC Name: N-[3,5-bis(trifluoromethyl)phenyl]-2-(4-chlorophenoxy)acetamide
• InChI: InChI=1S/C16H10ClF6NO2/c17-11-1-3-13(4-2-11)26-8-14(25)24-12-6-9(15(18,19)20)5-10(7-12)16(21,22)23/h1-7H,8H2,(H,24,25)
• InChI Key: KLUAQQBYCDVGBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC(=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)Cl
• Molecular Formula: C16H10ClF6NO2
• Molecular Weight: 397.70 g/mol

Description

“N-[3,5-bis(trifluoromethyl)phenyl]-2-(4-chlorophenoxy)acetamide” is a complex organic compound. It contains a trifluoromethyl group (-CF3), which is often used in pharmaceuticals and agrochemicals due to its stability and lipophilicity. The compound also contains a chlorophenoxy group, which is common in herbicides.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate amine with an acid chloride or anhydride to form the acetamide group. The trifluoromethyl groups could be introduced using a variety of methods, including the use of trifluoromethylating reagents.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the trifluoromethyl groups attached to a phenyl ring, and the chlorophenoxy group attached to the acetamide group.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the electron-withdrawing trifluoromethyl groups, which could activate the phenyl ring towards electrophilic aromatic substitution. The acetamide group could also undergo various reactions, such as hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl groups would increase its lipophilicity, potentially improving its ability to cross biological membranes.

Mechanism of Action

Without specific context, it’s hard to predict the exact mechanism of action of this compound. If it’s used as a pharmaceutical, it would depend on the target in the body. If it’s used as a herbicide, it might inhibit a specific pathway in plants.

Safety and Hazards

The safety and hazards of this compound would depend on various factors, including its reactivity, toxicity, and environmental impact. Proper safety assessments would need to be conducted to determine these.

Future Directions

The future directions for this compound could involve further studies to explore its potential applications, such as in pharmaceuticals or agrochemicals. It could also involve the development of more efficient synthesis methods.